Cas no 548763-36-6 (1H-Imidazolium, 1-methyl-3-[(2-methyl-1-piperidinyl)carbonyl]-, iodide)

• Product Name: 1H-Imidazolium, 1-methyl-3-[(2-methyl-1-piperidinyl)carbonyl]-, iodide
• CAS No: 548763-36-6
• MF: C₁₁H₁₈IN₃O
• MW: 335.184594631195
• CID: 1592138
• PubChem ID: 43145415
• Update Time: 2025-04-21

1H-Imidazolium, 1-methyl-3-[(2-methyl-1-piperidinyl)carbonyl]-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-[(2-methyl-1-piperidinyl)carbonyl]-, iodide
• OTVVTFKLBDUCRO-UHFFFAOYSA-M
• (3-methylimidazol-3-ium-1-yl)-(2-methylpiperidin-1-yl)methanone;iodide
• 3-methyl-1-[(2-methylpiperidin-1-yl)carbonyl]-1H-imidazol-3-ium iodide
• 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-ium iodide
• 548763-36-6
• CS-0263563
• EN300-88235
• 1-methyl-3-(2-methyl-piperidine-1-carbonyl)-3H-imidazol-1-ium iodide
• G44972
• 3-methyl-1-(2-methylpiperidine-1-carbonyl)-1H-imidazol-3-iumiodide
• 1-methyl-3-(2-methylpiperidine-1-carbonyl)imidazol-1-ium iodide
• SCHEMBL5645325

• Inchi： 1S/C11H18N3O.HI/c1-10-5-3-4-6-14(10)11(15)13-8-7-12(2)9-13;/h7-10H,3-6H2,1-2H3;1H/q+1;/p-1
• InChI Key： OTVVTFKLBDUCRO-UHFFFAOYSA-M
• SMILES： [I-].O=C(N1C=C[N+](C)=C1)N1CCCCC1C

Computed Properties

• Exact Mass: 316.9082
• Monoisotopic Mass: 335.04946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides